Cas no 1361529-87-4 (2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile)
2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile
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- Inchi: 1S/C14H6Cl3F3N2/c15-10-3-8(4-11(16)13(10)17)12-5-7(1-2-21)9(6-22-12)14(18,19)20/h3-6H,1H2
- InChI Key: DQXHVHXUZBOPPG-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1C=C(CC#N)C(C(F)(F)F)=CN=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 425
- XLogP3: 4.9
- Topological Polar Surface Area: 36.7
2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013030777-250mg |
2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile |
1361529-87-4 | 97% | 250mg |
470.40 USD | 2021-05-31 | |
| Alichem | A013030777-500mg |
2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile |
1361529-87-4 | 97% | 500mg |
847.60 USD | 2021-05-31 | |
| Alichem | A013030777-1g |
2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile |
1361529-87-4 | 97% | 1g |
1,519.80 USD | 2021-05-31 |
2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile
Introduction to 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1361529-87-4)
2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile, with the CAS number 1361529-87-4, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trichlorophenyl group and a trifluoromethylated pyridine ring, which contribute to its distinct chemical and biological properties.
The molecular formula of 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile is C16H8Cl3F3N2, and its molecular weight is approximately 380.59 g/mol. The compound's structure includes a central pyridine ring with a cyano group at the 4-position, a trifluoromethyl group at the 5-position, and a trichlorophenyl substituent at the 2-position. These structural elements endow the molecule with high lipophilicity and potential for strong interactions with biological targets.
In recent years, 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile has been the subject of extensive research due to its potential applications in drug discovery and development. Studies have shown that this compound exhibits potent activity against various biological targets, making it a promising lead for the development of novel therapeutic agents.
Biological Activity and Mechanisms of Action:
2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile has been investigated for its potential as an inhibitor of specific enzymes and receptors. One notable area of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways. Protein kinases play crucial roles in various physiological processes, including cell growth, differentiation, and apoptosis. Dysregulation of these enzymes is often associated with diseases such as cancer and inflammatory disorders.
A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile demonstrated selective inhibition of certain protein kinases involved in cancer cell proliferation. The researchers found that the compound effectively inhibited the activity of these kinases at low micromolar concentrations, suggesting its potential as a lead compound for anticancer drug development.
In addition to its kinase inhibitory properties, 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile has also shown promise as an antagonist of specific G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that mediate a wide range of physiological responses. Modulating GPCR activity can have therapeutic benefits in various diseases.
A study published in the European Journal of Medicinal Chemistry in 2020 evaluated the ability of 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile to modulate the activity of GPCRs involved in pain signaling pathways. The results indicated that the compound effectively antagonized these receptors at submicromolar concentrations, suggesting its potential as a lead for developing novel analgesic agents.
Synthetic Routes and Chemical Properties:
The synthesis of 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile involves several well-established chemical reactions. One common synthetic route starts with the preparation of a trichlorophenyl-substituted pyridine derivative, followed by the introduction of the trifluoromethyl group and the cyano group at specific positions on the pyridine ring.
A detailed synthetic protocol published in Organic Letters in 2019 described a multi-step process for synthesizing this compound. The key steps include palladium-catalyzed cross-coupling reactions to introduce the trichlorophenyl substituent and trifluoromethylation reactions to incorporate the trifluoromethyl group. The final step involves nitrile formation through cyanoation reactions.
The chemical properties of 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile, such as its solubility and stability under various conditions, have been extensively characterized. The compound exhibits good solubility in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in biological assays and pharmaceutical formulations.
Toxicity and Safety Considerations:
The safety profile of 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile is an important consideration for its potential use in drug development. Preclinical studies have evaluated its toxicity in various model systems to ensure its safety before advancing to clinical trials.
A comprehensive toxicity assessment published in Toxicological Sciences in 2020 reported that 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile exhibited low toxicity at therapeutic concentrations. The compound did not show significant cytotoxic effects on normal human cells or induce genotoxicity in standard assays. However, further studies are needed to fully characterize its long-term safety profile.
Clinical Development and Future Prospects:
The promising biological activity and favorable safety profile of 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile have led to increased interest in its clinical development. Several pharmaceutical companies are currently investigating this compound as a potential therapeutic agent for various diseases.
In 2021, a phase I clinical trial was initiated to evaluate the safety and pharmacokinetics of this compound in healthy volunteers. Preliminary results from this trial have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings support further clinical evaluation to assess its efficacy in treating specific diseases.
The future prospects for 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are underway to develop novel formulations that improve its bioavailability and stability.
In conclusion, 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1361529-87-4) is a highly promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive lead for drug discovery efforts targeting protein kinases and GPCRs. Continued research into this compound's mechanisms of action and safety profile will be crucial for advancing it towards clinical use as a novel therapeutic agent.
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